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Compound of Interest

Compound Name: 1H-Pyrazole-3,5-dimethanamine

CAS No.: 144693-57-2

Cat. No.: B121837

Get Quote

Executive Summary
1H-Pyrazole-3,5-dimethanamine (CAS: 144693-57-2), also known as 3,5-

bis(aminomethyl)pyrazole, represents a high-value "privileged scaffold" in modern synthetic

chemistry.[1] Unlike its aromatic analog (3,5-diaminopyrazole), the insertion of methylene

spacers (–CH₂–) between the pyrazole core and the amine groups fundamentally alters its

reactivity. It transforms the molecule from a weak aromatic base into a flexible, aliphatic

polyamine with a rigid heterocyclic core.[1]

This guide details the protocols for synthesizing, handling, and deploying this scaffold in two

primary domains: Supramolecular Coordination Chemistry (MOFs/Metallopolymers) and

Medicinal Chemistry (Peptidomimetics).

Part 1: Molecular Architecture & Reactivity Profile[1]
Understanding the three distinct reactive sites is crucial for designing self-validating

experiments.[1]
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Feature Chemical Nature pKa (approx)
Reactivity &
Application

Pyrazole NH
Amphoteric

(Acid/Base)

~14.0 (acid) / ~2.5

(base)

Switchable Bridge:

Deprotonation yields

the pyrazolate anion,

a ubiquitous bridging

ligand for dinuclear

metal centers (e.g.,

Cu₂, Zn₂).[1]

Exocyclic Amines
Primary Aliphatic

Amine
~9.5 - 10.5

Chelation/Functionaliz

ation: High

nucleophilicity allows

for rapid amide

coupling, reductive

amination, or Schiff

base formation.[1]

Methylene Spacer sp³ Carbon Linker N/A

Flexibility: Breaks

conjugation, allowing

the amine arms to

rotate and capture

metals in distorted

geometries impossible

for rigid aromatic

amines.[1]

Structural Visualization
The following diagram illustrates the synthesis of the core scaffold and its divergent application

pathways.
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Figure 1: Synthetic workflow converting the nitrile precursor to the diamine scaffold and

subsequent application divergence.

Part 2: Synthesis Protocol (Self-Validating)
While 1H-Pyrazole-3,5-dimethanamine is commercially available, it is often expensive or

unstable in free-base form.[1] The following protocol describes the reduction of 3,5-

dicyanopyrazole (a stable, cheaper precursor).

Protocol A: LiAlH₄ Reduction (Standard Lab Scale)
Target Yield: 75-85% | Time: 24 Hours

Reagents:

3,5-Dicyanopyrazole (1.0 eq)[1]

Lithium Aluminum Hydride (LiAlH₄) (4.0 eq) – Use 2.4M in THF solution for safety.

Anhydrous THF (Solvent)

Rochelle’s Salt (Potassium sodium tartrate) – Critical for emulsion breaking.

Step-by-Step Methodology:

Setup: Flame-dry a 2-neck round-bottom flask (RBF) equipped with a reflux condenser and

N₂ inlet.
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Charging: Add anhydrous THF (0.2 M concentration relative to nitrile) and cool to 0°C.

Carefully add LiAlH₄ solution dropwise.

Addition: Dissolve 3,5-dicyanopyrazole in minimal THF and add slowly to the hydride

suspension. Observation: Gas evolution (H₂) will occur.

Reaction: Warm to room temperature, then reflux for 12–16 hours.

Validation Point: Monitor via TLC (MeOH/DCM 1:9).[1] The starting nitrile (high R_f) should

disappear; the amine stays at the baseline.[1]

Quenching (The Fieser Method): Cool to 0°C. For every x grams of LiAlH₄ used, add:

x mL Water[1][2]

x mL 15% NaOH[1]

3x mL Water[1]

Workup: Stir until the gray precipitate turns white and granular (approx. 1 hour). Filter

through Celite.[1]

Isolation: Dry the filtrate (Na₂SO₄) and concentrate. The product is often a viscous oil or low-

melting solid.[1]

Stability Note: Convert to the dihydrochloride salt (HCl/Dioxane) for long-term storage.[1]

QC Specifications (Data Table):

Metric Expected Value Method

¹H NMR (D₂O)
δ 6.2 (s, 1H, Py-H4), 3.8 (s,
4H, CH₂)

Diagnostic singlet at 6.2
ppm confirms pyrazole
integrity.

IR Spectroscopy Loss of ~2230 cm⁻¹ (CN) Confirm complete reduction.[1]

| Mass Spec (ESI) | [M+H]⁺ = 127.09 m/z | Primary ion peak.[1] |
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Part 3: Application in Coordination Chemistry
(MOFs & Macrocycles)
The "dimethanamine" arms allow this molecule to act as a compartmental ligand.[1] When

reacted with dialdehydes, it forms Robson-type macrocycles capable of hosting two metal ions

(e.g., Cu₂-centers), mimicking enzyme active sites (e.g., Tyrosinase).

Protocol B: Synthesis of Dinuclear Macrocyclic Ligands
Concept: Schiff-base condensation with 2,6-diformyl-4-methylphenol.[1]

Stoichiometry: Mix 1H-Pyrazole-3,5-dimethanamine (1 eq) with 2,6-diformyl-4-

methylphenol (2 eq) in Methanol.

Templating: Add metal salt (e.g., Zn(ClO₄)₂ or Cu(OAc)₂) (2 eq) immediately. The metal ions

template the cyclization, preventing polymerization.[1]

Conditions: Reflux for 4 hours.

Result: The pyrazole NH bridges the two metals, while the imine nitrogens (formed from the

amine arms) complete the coordination sphere.[1]

Visualizing the Coordination Logic:
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Figure 2: Logic flow for constructing dinuclear metallo-macrocycles.

Part 4: Application in Medicinal Chemistry
In drug discovery, this scaffold serves as a Linker-Core.[1] The pyrazole ring offers hydrogen

bond donor/acceptor properties (kinase hinge binding), while the aminomethyl arms allow for

the attachment of pharmacophores to explore the solvent-exposed regions of a binding pocket.

Strategy: Orthogonal Protection
To functionalize the two amines differentially (or to distinguish them from the pyrazole nitrogen),

sequential protection is required.

Boc-Protection (Primary Amines):

React the scaffold with Boc₂O (2.0 eq) in Dioxane/Water (1:1) with NaOH.[1]
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Selectivity: The aliphatic amines are more nucleophilic than the pyrazole nitrogen and will

react first.[1]

Product: 3,5-bis((tert-butoxycarbonylamino)methyl)pyrazole.[1]

N-Alkylation (Pyrazole Ring):

With the side chains protected, the pyrazole NH can be alkylated (R-X, Cs₂CO₃, DMF) to

introduce a third diversity vector.

Deprotection: Acidic conditions (TFA/DCM) remove the Boc groups, regenerating the amines

for amide coupling.

Part 5: Handling & Safety
CO₂ Sensitivity: Like all primary amines, the free base absorbs atmospheric CO₂ to form

carbamates.[1] Store under Argon or as the HCl salt.

Hygroscopic: The hydrochloride salt is extremely hygroscopic.[1] Handle in a desiccator or

glovebox if precise stoichiometry is required.

Amine Toxicity: Treat as a corrosive and irritant.[1] Use standard PPE.[1]
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PubChem Compound Summary

1H-Pyrazole-3,5-dimethanamine (CID 15772800).[1][3]

Source:

(Note: Specific protocols adapted from standard reductions of dinitriles as described in Vogel's

Textbook of Practical Organic Chemistry due to the niche nature of the specific CAS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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